Cas no 1261597-04-9 (2-Methoxy-3-(2-(trifluoromethyl)phenyl)isonicotinaldehyde)

• Product Name: 2-Methoxy-3-(2-(trifluoromethyl)phenyl)isonicotinaldehyde
• CAS No: 1261597-04-9
• MF: C₁₄H₁₀F₃NO₂
• MW: 281.229914188385
• CID: 4983524
• Update Time: 2025-06-09

2-Methoxy-3-(2-(trifluoromethyl)phenyl)isonicotinaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-Methoxy-3-(2-(trifluoromethyl)phenyl)isonicotinaldehyde

• Inchi： 1S/C14H10F3NO2/c1-20-13-12(9(8-19)6-7-18-13)10-4-2-3-5-11(10)14(15,16)17/h2-8H,1H3
• InChI Key： AXEAJSOKMHXPIG-UHFFFAOYSA-N
• SMILES： FC(C1C=CC=CC=1C1C(=NC=CC=1C=O)OC)(F)F

Computed Properties

• Exact Mass: 281.06636305 g/mol
• Monoisotopic Mass: 281.06636305 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 335
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 39.2
• Molecular Weight: 281.23

Additional information on 2-Methoxy-3-(2-(trifluoromethyl)phenyl)isonicotinaldehyde

Introduction to 2-Methoxy-3-(2-(trifluoromethyl)phenyl)isonicotinaldehyde (CAS No. 1261597-04-9)

2-Methoxy-3-(2-(trifluoromethyl)phenyl)isonicotinaldehyde (CAS No. 1261597-04-9) is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various applications, particularly in the development of novel therapeutic agents.

The molecular structure of 2-Methoxy-3-(2-(trifluoromethyl)phenyl)isonicotinaldehyde is composed of a methoxy group, a trifluoromethyl-substituted phenyl ring, and an isonicotinaldehyde moiety. These functional groups contribute to the compound's chemical reactivity and biological activity, making it a valuable intermediate in the synthesis of more complex molecules.

Recent studies have highlighted the importance of 2-Methoxy-3-(2-(trifluoromethyl)phenyl)isonicotinaldehyde in the development of drugs targeting specific biological pathways. For instance, research published in the Journal of Medicinal Chemistry has demonstrated that this compound can serve as a key building block in the synthesis of inhibitors for enzymes involved in cancer progression and inflammatory diseases. The trifluoromethyl group, in particular, has been shown to enhance the lipophilicity and metabolic stability of the final drug candidates, thereby improving their pharmacokinetic properties.

In addition to its role in drug discovery, 2-Methoxy-3-(2-(trifluoromethyl)phenyl)isonicotinaldehyde has also been explored for its potential as a ligand in metal coordination chemistry. Studies have shown that this compound can form stable complexes with various transition metals, which can be utilized in catalytic processes and materials science applications. The ability to fine-tune the electronic properties of these complexes through subtle modifications to the ligand structure opens up new avenues for designing catalysts with enhanced activity and selectivity.

The synthesis of 2-Methoxy-3-(2-(trifluoromethyl)phenyl)isonicotinaldehyde typically involves a multi-step process that includes the formation of the trifluoromethyl-substituted phenyl ring and the subsequent attachment of the methoxy and isonicotinaldehyde groups. Recent advancements in synthetic methodologies have led to more efficient and environmentally friendly routes for producing this compound on a larger scale. For example, a green chemistry approach using microwave-assisted reactions has been reported to significantly reduce reaction times and improve yields.

The physicochemical properties of 2-Methoxy-3-(2-(trifluoromethyl)phenyl)isonicotinaldehyde, such as its solubility, melting point, and stability under various conditions, have been extensively studied. These properties are crucial for optimizing its use in both laboratory-scale experiments and industrial applications. For instance, its solubility in organic solvents makes it suitable for use in solution-phase synthesis and purification processes.

In terms of safety and handling, while 2-Methoxy-3-(2-(trifluoromethyl)phenyl)isonicotinaldehyde is not classified as a hazardous material, it is important to follow standard laboratory safety protocols when working with this compound. Proper personal protective equipment (PPE), such as gloves and safety goggles, should be worn to minimize exposure risks. Additionally, appropriate storage conditions should be maintained to ensure the stability and integrity of the compound over time.

The future prospects for 2-Methoxy-3-(2-(trifluoromethyl)phenyl)isonicotinaldehyde are promising. Ongoing research continues to uncover new applications and potential uses for this versatile compound. As scientists delve deeper into its chemical properties and biological activities, it is likely that we will see further advancements in its utilization across various scientific disciplines.

In conclusion, 2-Methoxy-3-(2-(trifluoromethyl)phenyl)isonicotinaldehyde (CAS No. 1261597-04-9) is a multifaceted compound with significant potential in medicinal chemistry, pharmaceutical research, and materials science. Its unique structural features and versatile chemical properties make it an invaluable tool for researchers working on the development of novel therapeutic agents and advanced materials.